Cas no 21367-12-4 (Carbamic acid, phenyl[(phenylamino)carbonyl]-, butyl ester)

• Product name: Carbamic acid, phenyl[(phenylamino)carbonyl]-, butyl ester
• CAS No: 21367-12-4
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363
• CID: 238834
• PubChem ID: 13981880

Carbamic acid, phenyl[(phenylamino)carbonyl]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, phenyl[(phenylamino)carbonyl]-, butyl ester
• SCHEMBL10657178
• 21367-12-4
• n-butyl-2,4-diphenylallophanate
• DTXSID70553775
• Butyl phenyl(phenylcarbamoyl)carbamate

• Inchi： InChI=1S/C18H20N2O3/c1-2-3-14-23-18(22)20(16-12-8-5-9-13-16)17(21)19-15-10-6-4-7-11-15/h4-13H,2-3,14H2,1H3,(H,19,21)
• InChI Key： KUVSPACEZCUKGP-UHFFFAOYSA-N
• SMILES： C1(N(C(NC2C=CC=CC=2)=O)C(=O)OCCCC)C=CC=CC=1

Computed Properties

• Exact Mass: 312.1475
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 58.64